Cas no 400-66-8 (2-Bromo-4-nitro-6-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-4-nitro-6-(trifluoromethyl)aniline
• CAS No: 400-66-8
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• MDL: MFCD14560537
• CID: 1027197
• PubChem ID: 11471654
• Update Time: 2025-04-20

2-Bromo-4-nitro-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-nitro-6-(trifluoromethyl)aniline
• 2-Brom-4-nitro-6-trifluormethyl-anilin
• 2-bromo-4-nitro-6-trifluoromethylaniline
• 2-bromo-4-nitro-6-trifluoromethyl-aniline
• 2-bromo-4-nitro-6-trifluoromethyl-phenylamine
• AGN-PC-009S33
• ANW-55402
• Benzenamine, 2-bromo-4-nitro-6-(trifluoromethyl)-
• CTK1D4821
• SureCN2436697
• 2-Bromo-4-nitro-6-trifluoromethylphenylamine
• 2-bromo-4-nitro-6-trifluormethyl-phenylamine
• SCHEMBL2436697
• A856652
• 2-Amino-3-bromo-5-nitrobenzotrifluoride
• 400-66-8
• DB-313686
• 2-bromo-4-nitro-6-(trifluoromethyl)benzenamine
• 2-Amino-3-bromo-5-nitrobenzotrifluoride 95+%
• DTXSID40467012
• ND-0047
• SB82243
• AKOS005073761
• CS-0060173
• MFCD14560537

• MDL： MFCD14560537
• Inchi： 1S/C7H4BrF3N2O2/c8-5-2-3(13(14)15)1-4(6(5)12)7(9,10)11/h1-2H,12H2
• InChI Key： VTSOQYVBDQONBG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(F)(F)F)=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.94082
• Monoisotopic Mass: 283.94082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.859±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140-142 ºC
• Solubility: Almost insoluble (0.051 g/l) (25 º C),
• PSA: 69.16

2-Bromo-4-nitro-6-(trifluoromethyl)aniline Security Information

• HazardClass：IRRITANT